{5-[(4-Chlorophenyl)sulfinyl]-1,2,3-thiadiazol-4-yl}(piperidino)methanone

• IUPAC Name: [5-(4-chlorophenyl)sulfinylthiadiazol-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H14ClN3O2S2/c15-10-4-6-11(7-5-10)22(20)14-12(16-17-21-14)13(19)18-8-2-1-3-9-18/h4-7H,1-3,8-9H2
• InChI Key: BGKZAWLHAVXRET-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(SN=N2)S(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H14ClN3O2S2
• Molecular Weight: 355.9 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C14H14ClN3O2S2. It has an average mass of 355.863 Da and a monoisotopic mass of 355.021606 Da.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not provided in the search results. For detailed reaction information, it is recommended to refer to specialized chemical databases or literature.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, and density of this compound are not provided in the search results. For detailed property information, it is recommended to refer to specialized chemical databases or literature.

Scientific Research Applications

Synthesis and Antiviral Activity : The compound's derivatives, specifically 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamides, were synthesized, revealing anti-tobacco mosaic virus activity in certain derivatives. The synthesis involved a six-step process starting from 4-chlorobenzoic acid and was confirmed by various analytical techniques (Chen et al., 2010).

In vitro Antimicrobial Activity : A series of new derivatives were synthesized, including 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives. These compounds showcased notable antibacterial and antifungal activities against tested strains, with certain compounds demonstrating higher efficacy, marking them as candidates for further research (Mallesha & Mohana, 2014).

Synthesis and Biological Activities of Aryl Methanone Derivatives : Novel N-phenylpyrazolyl aryl methanones derivatives featuring the arylthio/sulfinyl/sulfonyl group were synthesized and structurally characterized. These compounds exhibited favorable herbicidal and insecticidal activities, indicating their potential in agricultural applications (Wang et al., 2015).

Structural and Thermal Properties : The crystal structure of the related compound, the adduct (4-chlorophenyl)(4-hydroxypiperidin-1-yl)methanone–(4-chlorophenyl)(piperidin-1-yl)methanone, was detailed, revealing insights into its molecular geometry and hydrogen bonding patterns, crucial for understanding its chemical behavior and interactions (Revathi et al., 2015).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It is often the case that the mechanism of action for a specific compound is determined through extensive biochemical and pharmacological studies.